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Compound of Interest

Compound Name: 6-Ethoxynicotinaldehyde

Cat. No.: B113379 Get Quote

An in-depth exploration of the physicochemical properties, synthesis, analysis, and potential

biological relevance of 6-Ethoxynicotinaldehyde for researchers, scientists, and drug

development professionals.

This technical guide provides a detailed overview of 6-Ethoxynicotinaldehyde (CAS No.

97455-61-3), a substituted pyridine derivative of interest in medicinal chemistry and synthetic

organic chemistry. While specific experimental data for this compound is limited in publicly

available literature, this document compiles the known information and provides context based

on structurally related compounds.

Core Physicochemical Properties
Quantitative data for 6-Ethoxynicotinaldehyde is summarized in the table below. Due to the

limited availability of experimental data, some properties of the closely related compound 6-

Methoxynicotinaldehyde are included for comparative purposes.
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Property 6-Ethoxynicotinaldehyde
6-Methoxynicotinaldehyde
(for comparison)

CAS Number 97455-61-3 65873-72-5

Molecular Formula C₈H₉NO₂ C₇H₇NO₂

Molecular Weight 151.16 g/mol 137.14 g/mol

Melting Point Data not available 51-54 °C[1][2]

Boiling Point Data not available Data not available

Solubility Data not available Data not available

Appearance Solid Solid

Storage
Sealed in a dry environment at

2-8°C
Not specified

Synthesis and Experimental Protocols
A definitive, detailed experimental protocol for the synthesis of 6-Ethoxynicotinaldehyde is not

readily available in peer-reviewed literature. However, a plausible synthetic route can be

inferred from standard organic chemistry principles and analogous reactions. A likely approach

involves the nucleophilic aromatic substitution of a suitable precursor, such as 6-

chloronicotinaldehyde, with sodium ethoxide.

Proposed Synthesis of 6-Ethoxynicotinaldehyde:

A potential synthesis method involves the reaction of 6-chloronicotinaldehyde with sodium

ethoxide in ethanol. Sodium ethoxide, a strong nucleophile, would displace the chloride on the

pyridine ring.

Reaction: 6-chloronicotinaldehyde + CH₃CH₂ONa → 6-Ethoxynicotinaldehyde + NaCl

General Experimental Protocol (Hypothetical):

Preparation of Sodium Ethoxide: Sodium metal is cautiously added to absolute ethanol

under an inert atmosphere (e.g., nitrogen or argon) at room temperature. The reaction is
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exothermic and produces hydrogen gas, so appropriate safety measures must be in place.[3]

[4][5]

Nucleophilic Substitution: A solution of 6-chloronicotinaldehyde in a suitable anhydrous

solvent (e.g., ethanol or DMF) is added dropwise to the freshly prepared sodium ethoxide

solution.

Reaction Monitoring: The reaction progress can be monitored by thin-layer chromatography

(TLC) or high-performance liquid chromatography (HPLC).

Work-up and Purification: Upon completion, the reaction mixture is quenched with water and

extracted with an organic solvent (e.g., ethyl acetate). The organic layers are combined,

dried over an anhydrous salt (e.g., Na₂SO₄), filtered, and the solvent is removed under

reduced pressure. The crude product can then be purified by column chromatography on

silica gel or by recrystallization.
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In Vitro Screening

In Vivo Evaluation

6-Ethoxynicotinaldehyde

Cytotoxicity Assays
(Cancer Cell Lines)

Antimicrobial Assays
(Bacteria & Fungi) Enzyme Inhibition Assays

Animal Models
(Efficacy & Toxicity)

Promising Activity Promising Activity Promising Activity

Lead Compound Identification

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b113379#physicochemical-properties-of-6-
ethoxynicotinaldehyde]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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